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Compound of Interest

Compound Name: Bromodichloronitromethane

Cat. No.: B120469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of

bromodichloronitromethane (CBrCl₂NO₂), a compound of interest in various research

applications. Due to its potential health hazards, strict adherence to the following procedures is

crucial to ensure personnel safety and prevent environmental contamination.

Introduction
Bromodichloronitromethane is a halonitromethane that has been identified as a disinfection

byproduct in drinking water.[1][2] It is recognized for its cytotoxic and genotoxic properties,

necessitating careful handling in a laboratory setting.[3][4] This compound is also known to be

thermally unstable, which has implications for its storage and analytical procedures.[2]

Hazard Identification and Toxicological Profile
2.1. Physical and Chemical Properties

A comprehensive summary of the physical and chemical properties of

bromodichloronitromethane is essential for safe handling. The following table consolidates

available data.
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Property Value Reference

Molecular Formula CBrCl₂NO₂ [5]

Appearance Colorless liquid [6]

Boiling Point 87 °C (lit.) [6]

Melting Point -55 °C (lit.) [6]

Relative Density 1.98 g/cm³ at 25 °C [6]

Water Solubility Insoluble [6]

2.2. Toxicological Data

Bromodichloronitromethane is a hazardous substance with evidence of cytotoxicity and

genotoxicity.[3][4] The primary routes of exposure are inhalation, ingestion, and skin contact.

Toxicity Metric Value Species/System Reference

LC50 (Cytotoxicity) 13.2 µM

Chinese Hamster

Ovary (CHO) cells

(72-hour exposure)

[4]

Genotoxicity Positive Induces DNA damage [3]

Carcinogenicity

Moderate concern

based on structural

activity relationship

(SAR) analysis

[3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling bromodichloronitromethane to minimize

exposure.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Protects against splashes and

vapors.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Double

gloving is recommended.

Prevents skin contact.

Body Protection

A lab coat or a chemical-

resistant apron worn over full-

coverage clothing.

Provides a barrier against

accidental spills.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

the risk of inhalation is high, a

full-face respirator with

appropriate cartridges should

be used.

Prevents inhalation of harmful

vapors.

Safe Handling and Experimental Protocols
4.1. General Precautions

Training: All personnel must be thoroughly trained on the hazards and safe handling

procedures for bromodichloronitromethane before commencing any work.

Designated Area: All work with this compound should be conducted in a designated area

within a certified chemical fume hood.

Avoid Contamination: Avoid contact with skin, eyes, and clothing. Do not inhale vapors or

mists.[6]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.[6]

4.2. Experimental Workflow
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The following diagram outlines the logical workflow for the safe handling of

bromodichloronitromethane.

Workflow for Safe Handling of Bromodichloronitromethane

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Prepare and Verify Chemical Fume Hood

Weigh/Measure Compound in Fume Hood

Proceed to Handling

Perform Experiment in Fume Hood

Keep Containers Tightly Closed

Decontaminate Work Surfaces

Proceed to Cleanup

Dispose of Waste in Designated Hazardous Waste Container

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly
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Caption: A logical workflow for the safe handling of bromodichloronitromethane.

4.3. Step-by-Step Protocol for a Typical Experiment

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for bromodichloronitromethane.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE as specified in Section 3.

Prepare all necessary equipment and reagents before handling the compound.

Handling:

Conduct all manipulations of bromodichloronitromethane, including weighing and

dilutions, inside the chemical fume hood.

Use the smallest quantity of the compound necessary for the experiment.

Keep all containers of bromodichloronitromethane tightly sealed when not in use.[6]

Post-Handling:

After completing the experimental work, decontaminate all surfaces and equipment that

may have come into contact with the compound using an appropriate solvent and cleaning

agent.

Carefully remove and dispose of contaminated PPE in a designated hazardous waste

container.

Wash hands and any exposed skin thoroughly with soap and water.

Storage and Disposal
5.1. Storage
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Store bromodichloronitromethane in a cool, dry, and well-ventilated area, away from heat,

sparks, and open flames.[6]

Keep the container tightly closed and upright to prevent leakage.[6]

Store away from incompatible materials.

5.2. Disposal

All waste containing bromodichloronitromethane must be treated as hazardous waste.

Collect all liquid and solid waste in clearly labeled, sealed, and appropriate hazardous waste

containers.

Dispose of the waste through a licensed hazardous waste disposal company, following all

local, state, and federal regulations.[6] Do not dispose of it down the drain.[6]

Emergency Procedures
6.1. Spills

Small Spills (in a fume hood):

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbent material in a sealed container for hazardous waste disposal.

Decontaminate the area with an appropriate solvent.

Large Spills:

Evacuate the area immediately.

Alert laboratory personnel and the institutional safety office.

Prevent the spill from entering drains.

Allow only trained personnel with appropriate respiratory protection to clean up the spill.
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6.2. First Aid

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[6]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention.[6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

[6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[6]

Potential Signaling Pathways
The genotoxicity of halonitromethanes like bromodichloronitromethane is thought to be

related to the induction of oxidative stress and subsequent DNA damage.[3] The diagram below

illustrates a potential high-level pathway.
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Potential Genotoxicity Pathway of Bromodichloronitromethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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